Cas no 28569-36-0 (1-(5-(PHENYLTHIO)-2-FURYL)ETHANONE)

• Product Name: 1-(5-(PHENYLTHIO)-2-FURYL)ETHANONE
• CAS No: 28569-36-0
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 2128443
• PubChem ID: 24209031
• Update Time: 2025-04-21

1-(5-(PHENYLTHIO)-2-FURYL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(5-(PHENYLTHIO)-2-FURYL)ETHANONE
• AKOS024320982
• DA-17049
• 28569-36-0
• 1-(5-(Phenylthio)furan-2-yl)ethanone
• 663-682-4

• Inchi： 1S/C12H10O2S/c1-9(13)11-7-8-12(14-11)15-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： NEHXCSMMJGKPLK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=C(C(C)=O)O1

Computed Properties

• Exact Mass: 218.04015073Da
• Monoisotopic Mass: 218.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.5Ų